Cas no 954274-26-1 (amino[3-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: amino[3-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 954274-26-1
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 5234520
• PubChem ID: 16791408
• Update Time: 2026-03-08

amino[3-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• amino[3-(trifluoromethyl)phenyl]acetonitrile
• AKOS016051396
• BS-12095
• 2-amino-2-[3-(trifluoromethyl)phenyl]acetonitrile
• EN300-42992
• 954274-26-1
• CS-0269086
• 2-Amino-2-(3-(trifluoromethyl)phenyl)acetonitrile
• AKOS000145545

• Inchi： 1S/C9H7F3N2/c10-9(11,12)7-3-1-2-6(4-7)8(14)5-13/h1-4,8H,14H2
• InChI Key： FHVQEYWIQPXYAB-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on amino[3-(trifluoromethyl)phenyl]acetonitrile

Introduction to Amino[3-(trifluoromethyl)phenyl]acetonitrile (CAS No. 954274-26-1)

Amino[3-(trifluoromethyl)phenyl]acetonitrile, with the chemical formula C₈H₆F₃N₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 954274-26-1, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both an amino group and a trifluoromethylphenyl moiety makes it a valuable intermediate in the synthesis of various biologically active molecules.

The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. This feature has led to extensive research on trifluoromethylated compounds, including derivatives of amino[3-(trifluoromethyl)phenyl]acetonitrile. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

In the realm of synthetic chemistry, amino[3-(trifluoromethyl)phenyl]acetonitrile serves as a crucial building block for constructing more complex molecules. Its reactivity allows for the facile introduction of additional functional groups, making it an indispensable tool for chemists working on drug discovery and material science. The compound's ability to participate in various organic reactions, such as nucleophilic substitution and condensation reactions, underscores its importance in synthetic protocols.

Recent advancements in drug design have demonstrated the utility of amino[3-(trifluoromethyl)phenyl]acetonitrile in the development of small-molecule inhibitors. For instance, researchers have leveraged its structure to create potent antagonists for G protein-coupled receptors (GPCRs), which are critical targets in therapeutic intervention. The trifluoromethyl group's electron-withdrawing properties contribute to the optimization of pharmacokinetic profiles, ensuring improved efficacy and reduced side effects.

The pharmaceutical industry has also explored the use of amino[3-(trifluoromethyl)phenyl]acetonitrile in the synthesis of antiviral and antibacterial agents. Its incorporation into drug candidates has shown promising results in preclinical studies, particularly against drug-resistant strains of pathogens. The compound's structural flexibility allows for modifications that can fine-tune its biological activity, making it a versatile candidate for further development.

Moreover, the compound's role in material science cannot be overlooked. Researchers have investigated its potential as a precursor for advanced materials with unique electronic and optical properties. The trifluoromethyl group's influence on molecular interactions has been particularly useful in designing materials with enhanced stability and functionality. These findings open up new avenues for applications in nanotechnology and electronics.

In conclusion, amino[3-(trifluoromethyl)phenyl]acetonitrile (CAS No. 954274-26-1) is a multifaceted compound with significant implications in pharmaceuticals and chemical research. Its structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications, this compound is poised to play an even greater role in advancing scientific and technological innovations.